3-amino-N-(4-chlorobenzyl)-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide

• IUPAC Name: 6-amino-N-[(4-chlorophenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
• InChI: InChI=1S/C19H15ClF3N3OS/c20-10-6-4-9(5-7-10)8-25-17(27)16-15(24)13-14(19(21,22)23)11-2-1-3-12(11)26-18(13)28-16/h4-7H,1-3,8,24H2,(H,25,27)
• InChI Key: BMKAUMDPAJJEGO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NCC4=CC=C(C=C4)Cl)N
• Molecular Formula: C19H15ClF3N3OS
• Molecular Weight: 425.9 g/mol

Description

3-amino-N-(4-chlorobenzyl)-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C19H15ClF3N3OS and its molecular weight is 425.9g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-amino-N-(4-chlorobenzyl)-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-amino-N-(4-chlorobenzyl)-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Derivatives The compound 3-amino-N-(4-chlorobenzyl)-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]thieno[3,2-e]pyridine-2-carboxamide and its derivatives play a crucial role in the synthesis of various heterocyclic compounds, showcasing a wide range of chemical reactivity and potential applications in material science and pharmaceutical research. Studies have demonstrated the versatility of these compounds in forming thieno[3,2-d]pyrimidines, thieno[3,4-b]pyridines, and other fused heterocycles, indicating their utility in the development of new materials and bioactive molecules. For instance, El-Meligie et al. (2020) described synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives using related synthons, highlighting their potential in creating compounds with varied biological activities (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020). Similarly, Bakhite et al. (2005) focused on the synthesis of new fused tetracyclic systems, demonstrating the compound's utility in generating complex molecular architectures (Bakhite, Abdel-rahman, & Al-Taifi, 2005).

Biological Activities The structural complexity and variability of these derivatives render them valuable in exploring biological activities, including antitumor, antibacterial, and antifungal properties. Investigations into their biological activities have shown promising results, such as enhanced antitumor activity against specific cancer cell lines. For example, Gao et al. (2015) synthesized enantiomeric derivatives and assessed their antitumor activities, finding that certain enantiomers exhibit higher efficacy against MCF-7 cells compared to standard treatments (Gao et al., 2015). Additionally, the study by Van Rensburg et al. (2017) on 2-chlorophenyl carboxamide thienopyridines revealed their antiproliferative properties, emphasizing the potential for developing novel anticancer drugs (Van Rensburg, Leung, Haverkate, Eurtivong, Pilkington, Reynisson, & Barker, 2017).